Cas no 1226416-82-5 (4-(2,5-difluorophenyl)butan-1-amine)

• Product Name: 4-(2,5-difluorophenyl)butan-1-amine
• CAS No: 1226416-82-5
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6078445
• PubChem ID: 64209236
• Update Time: 2025-05-22

4-(2,5-difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)butan-1-amine
• 1226416-82-5
• EN300-1856297
• AKOS013529537

• Inchi： 1S/C10H13F2N/c11-9-4-5-10(12)8(7-9)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• InChI Key： PTWDENTZIXTLMR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CCCCN)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2,5-difluorophenyl)butan-1-amine

4-(2,5-Difluorophenyl)butan-1-amine (CAS No. 1226416-82-5)

4-(2,5-Difluorophenyl)butan-1-amine is a versatile organic compound with the CAS number 1226416-82-5. This compound is characterized by its unique structure, which combines a butanamine backbone with a 2,5-difluorophenyl substituent. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical and pharmaceutical applications.

The synthesis of 4-(2,5-difluorophenyl)butan-1-amine typically involves a multi-step process. One common approach is the nucleophilic substitution reaction of an appropriate halide with ammonia or an amine derivative. The fluorination of the phenyl ring can be achieved through electrophilic substitution methods, such as the use of fluorine gas or other fluorinating agents under controlled conditions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 4-(2,5-difluorophenyl)butan-1-amine in drug discovery and development. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in several research articles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an effective chiral auxiliary in the synthesis of complex molecules with high enantioselectivity. This finding underscores its importance in modern medicinal chemistry.

In addition to its role in catalysis, 4-(2,5-difluorophenyl)butan-1-amine has shown promise in materials science. Researchers have investigated its use as a precursor for the synthesis of novel polymers and materials with tailored properties. A 2023 paper in *Macromolecules* reported that this compound can be polymerized under specific conditions to form materials with enhanced thermal stability and mechanical strength.

The electronic properties of 4-(2,5-difluorophenyl)butan-1-amine make it an attractive candidate for applications in organic electronics. The fluorine atoms on the phenyl ring contribute to increased electron-withdrawing effects, which can influence the compound's conductivity and optical properties. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental standpoint, the biodegradability and toxicity of 4-(2,5-difluorophenyl)butan-1-amine have been assessed in several toxicity studies. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, 4-(2,5-difluorophenyl)butan-1-amine (CAS No. 1226416-82-5) is a multifaceted compound with diverse applications across various fields. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.